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Compound of Interest

Compound Name: N-Boc-L-phenylalaninal

Cat. No.: B556953 Get Quote

For researchers, scientists, and professionals in the fast-paced world of drug development, the

safe and efficient handling of specialized chemical reagents is paramount. This guide provides

essential, immediate safety and logistical information for N-Boc-L-phenylalaninal, a key

building block in peptide synthesis and other advanced applications. Adherence to these

protocols is critical for ensuring personal safety, maintaining experimental integrity, and

complying with regulatory standards.

Immediate Safety and Handling Protocols
While a specific Safety Data Sheet (SDS) for N-Boc-L-phenylalaninal is not readily available,

a comprehensive safety profile can be constructed by considering its structural components:

the N-Boc-L-phenylalanine backbone and the aliphatic aldehyde functional group. The N-Boc-

L-phenylalanine moiety is generally considered to be of low hazard. However, aliphatic

aldehydes as a class of compounds are known to be potential irritants to the skin, eyes, and

respiratory tract.[1] Therefore, a cautious approach to handling is warranted.

Personal Protective Equipment (PPE) is mandatory. The following table summarizes the

required PPE for handling N-Boc-L-phenylalaninal, designed to minimize exposure and

ensure a safe laboratory environment.
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PPE Category Recommended Equipment Rationale

Eye/Face Protection

Chemical safety goggles with

side shields or a full-face

shield.

To protect eyes from potential

splashes and airborne

particles.

Skin Protection
Nitrile or neoprene gloves. A

standard laboratory coat.

To prevent skin contact, which

may cause irritation. Natural

rubber gloves may offer fair

protection against aldehydes

but nitrile or neoprene are

generally more resistant to a

wider range of chemicals.[2]

Respiratory Protection

To be used in a well-ventilated

area, such as a chemical fume

hood. If ventilation is

inadequate or if dust/aerosols

are generated, a NIOSH-

approved respirator with an

organic vapor cartridge is

recommended.

To prevent inhalation of

potentially irritating airborne

particles or vapors.

Operational Plan: From Receipt to Disposal
A systematic approach to the handling and disposal of N-Boc-L-phenylalaninal is crucial for

operational safety and efficiency.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area.

Keep the container tightly sealed to prevent exposure to moisture and air.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.
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Handling and Use
All handling of N-Boc-L-phenylalaninal should be conducted in a certified chemical fume

hood to minimize inhalation exposure.

Before use, ensure all necessary PPE is correctly worn.

Avoid generating dust when handling the solid material. Use appropriate tools for transferring

the chemical.

In case of accidental contact, follow the first aid measures outlined below.

Spill and Emergency Procedures
Small Spills:

Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.

Place the spilled material into a clearly labeled, sealed container for hazardous waste

disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Large Spills:

Evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EHS) department.

Restrict access to the area until cleanup is complete.

Disposal Plan
All waste containing N-Boc-L-phenylalaninal, including contaminated consumables (e.g.,

weighing paper, gloves, pipette tips), must be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Dispose of the hazardous waste through your institution's EHS-approved chemical waste

disposal program.
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Do not dispose of N-Boc-L-phenylalaninal down the drain or in the regular trash.

Quantitative Data Summary
The following table summarizes key physical and chemical properties based on available data

for the closely related compound, N-Boc-L-phenylalanine. These values should be used as a

general guideline.

Property Value

Appearance White to off-white solid

Molecular Formula C14H19NO3

Molecular Weight 251.31 g/mol

Melting Point 85 - 88 °C (for N-Boc-L-phenylalanine)[3]

Solubility Insoluble in water[3]

Experimental Protocols: First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and shoes. Immediately wash the affected

area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation

develops or persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.
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To ensure a clear understanding of the handling and disposal process, the following diagram

illustrates the logical flow of operations.

Safe Handling and Disposal of N-Boc-L-phenylalaninal
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Caption: Workflow for the safe handling and disposal of N-Boc-L-phenylalaninal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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